4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(3,4-dichlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C17H19Cl2NO4/c1-10-4-6-17(7-5-10)20(14(9-24-17)16(22)23)15(21)11-2-3-12(18)13(19)8-11/h2-3,8,10,14H,4-7,9H2,1H3,(H,22,23)
• InChI Key: CUVPKIDXIXNODW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H19Cl2NO4
• Molecular Weight: 372.2 g/mol

Description

The compound “4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid” is a chemical with the molecular formula C16H18Cl2N2O4 and a molecular weight of 373.23. It is available for purchase from various chemical suppliers.

Mechanism of Action

The mechanism of action of 4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is not yet fully understood. However, it is believed that this compound acts as a proton donor, donating protons to the substrate and thus facilitating the formation of the desired product. In addition, this compound may also act as a nucleophile, forming a covalent bond with the substrate.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to inhibit the growth of certain fungi and bacteria, suggesting that it may have some antibacterial and antifungal properties. In addition, this compound has been shown to have anti-inflammatory properties, suggesting that it may have some therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid in laboratory experiments is its high yield. It has been shown to yield high yields of the desired product in a short time. In addition, this compound is relatively inexpensive and readily available, making it an attractive option for laboratory experiments.
However, there are some limitations to using this compound in laboratory experiments. For example, it has been found to be somewhat toxic in high concentrations and can cause skin irritation. In addition, the reaction conditions for the synthesis of this compound are relatively harsh, and the reaction can be difficult to control.

Future Directions

There are a number of potential future directions for 4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid research. One potential direction is to further explore its mechanism of action and to develop new methods for its synthesis. In addition, further research could be conducted to explore the biochemical and physiological effects of this compound, as well as its potential therapeutic applications. Finally, further research could be conducted to explore the potential of this compound as an antibacterial and antifungal agent.

Synthesis Methods

4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid can be synthesized by the reaction of 4-Amino-3,4-dichlorobenzoyl (ADCB) with 8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (MOSC) in anhydrous acetonitrile. This reaction is carried out at room temperature with a catalytic amount of p-toluenesulfonic acid (PTSA) as the catalyst. The reaction yields this compound as a white solid in high yields.

Scientific Research Applications

4-(3,4-Dichlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been used in the synthesis of various bioactive compounds, such as the antifungal agent terbinafine and the anti-inflammatory agent indomethacin. In addition, this compound has been used in the development of new drugs, such as the anti-diabetic agent glibenclamide and the anti-HIV agent lamivudine. This compound has also been used in the synthesis of a variety of peptides, including the anti-cancer peptide cetuximab.